molecular formula C18H13N5OS B286806 3-{[3-(3-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole

3-{[3-(3-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole

Cat. No. B286806
M. Wt: 347.4 g/mol
InChI Key: PMOSXMSGHMWBFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{[3-(3-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. The compound has been found to possess various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 3-{[3-(3-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole is not fully understood. However, it has been proposed that the compound works by inhibiting specific enzymes or proteins in the body. This inhibition leads to the suppression of various biological processes, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
The compound has been found to possess various biochemical and physiological effects. It has been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, the compound has been found to possess antitumor and anti-inflammatory properties, making it a promising candidate for the development of new cancer and anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

The compound has several advantages and limitations for lab experiments. One advantage is that it is a relatively easy compound to synthesize, making it readily available for use in experiments. Additionally, the compound has been extensively studied, and its properties are well understood. However, one limitation is that the compound's exact mechanism of action is not fully understood, which can make it challenging to design experiments that target specific biological processes.

Future Directions

There are several future directions for the study of 3-{[3-(3-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole. One direction is to continue to study the compound's potential applications in the field of medicinal chemistry. Additionally, further research is needed to fully understand the compound's mechanism of action, which could lead to the development of more targeted drugs. Finally, future studies could focus on the development of new synthesis methods for the compound, which could make it more readily available for use in experiments.

Synthesis Methods

The synthesis of 3-{[3-(3-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole involves the reaction of 3-(3-methylphenyl)-1,2,4-triazole-5-thiol with 4-chloromethyl-7-methoxy-2H-1,2-benzisoxazole in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution and results in the formation of the target compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess various biological activities such as antibacterial, antifungal, antitumor, and anti-inflammatory properties. These properties make it a promising candidate for the development of new drugs.

properties

Molecular Formula

C18H13N5OS

Molecular Weight

347.4 g/mol

IUPAC Name

3-[[3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole

InChI

InChI=1S/C18H13N5OS/c1-11-5-4-6-12(9-11)17-19-20-18-23(17)21-16(25-18)10-14-13-7-2-3-8-15(13)24-22-14/h2-9H,10H2,1H3

InChI Key

PMOSXMSGHMWBFL-UHFFFAOYSA-N

SMILES

CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Canonical SMILES

CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Origin of Product

United States

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